Cas no 2034333-06-5 (4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide)

• Product Name: 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide
• CAS No: 2034333-06-5
• MF: C₁₄H₁₀BrNOS₃
• MW: 384.334298610687
• CID: 5812511
• PubChem ID: 119104236
• Update Time: 2025-06-13

4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide
• 4-bromo-N-[(thiophen-2-yl)(thiophen-3-yl)methyl]thiophene-2-carboxamide
• F6556-8865
• 4-bromo-N-(thiophen-2-yl(thiophen-3-yl)methyl)thiophene-2-carboxamide
• 2034333-06-5
• AKOS026697454
• 4-bromo-N-[thiophen-2-yl(thiophen-3-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C14H10BrNOS3/c15-10-6-12(20-8-10)14(17)16-13(9-3-5-18-7-9)11-2-1-4-19-11/h1-8,13H,(H,16,17)
• InChI Key： FAYNDEZYLLCBGB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC(C1=CC=CS1)C1=CSC=C1)=O

Computed Properties

• Exact Mass: 382.91079g/mol
• Monoisotopic Mass: 382.91079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide

Chemical Profile of 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide (CAS No. 2034333-06-5)

4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide is a sophisticated organic compound characterized by its intricate molecular architecture, which includes multiple heterocyclic rings and functional groups. This compound, identified by the CAS number 2034333-06-5, has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential biological activities. The presence of bromine substituents and thiophene-based moieties enhances its utility in various synthetic applications, particularly in the development of novel pharmaceutical agents.

The molecular structure of 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide consists of a central thiophene ring substituted with a carboxamide group at the 2-position. This core structure is further modified with two thiophene rings at the N-position, linked through a methyl group. The bromine atom at the 4-position of the central thiophene ring introduces electrophilic reactivity, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in drug discovery efforts.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. Thiophene derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural features of 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide make it an attractive candidate for further exploration in this domain. The combination of thiophene rings and functional groups such as carboxamide and bromine provides multiple sites for chemical modification, enabling the synthesis of structurally diverse analogs with tailored biological properties.

Recent research has highlighted the importance of brominated thiophenes in medicinal chemistry. These compounds often exhibit enhanced binding affinity to biological targets, leading to improved pharmacological effects. For instance, studies have demonstrated that brominated thiophenes can act as kinase inhibitors by interfering with key signaling pathways involved in disease progression. The presence of multiple aromatic rings in 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide suggests potential interactions with proteins and enzymes, making it a promising scaffold for developing small-molecule drugs.

The synthesis of 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the thiophene-thiophene bridge through cross-coupling reactions, followed by functionalization at the carboxamide position. Advanced synthetic methodologies, such as palladium-catalyzed reactions and transition-metal-mediated transformations, are employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

The biological activity of 4-bromo-N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-carboxamide has been investigated in several preclinical studies. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors associated with diseases like cancer and inflammation. The thiophene moieties are known to interact with biological targets through hydrophobic and π-stacking interactions, while the bromine atom can modulate binding affinity through electrostatic effects. Further research is ongoing to elucidate the exact mechanisms of action and optimize its therapeutic potential.

In conclusion, 4-bromo-N-(thiophen-2-yl)(thiophen-3-ytl)methylthioplenee 2-carboxamide (CAS No. 2034333) is a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups and heterocyclic rings makes it a versatile intermediate for synthesizing novel pharmaceutical agents. Ongoing research continues to explore its biological activities and therapeutic applications, positioning it as a valuable asset in modern medicinal chemistry.